Cas no 1219803-54-9 (N,N,N'-Trimethyl-d6-1,3-propanediamine (N,N-dimethyl-d6))

• Product Name: N,N,N'-Trimethyl-d6-1,3-propanediamine (N,N-dimethyl-d6)
• CAS No: 1219803-54-9
• MF: C₆H₁₆N₂
• MW: 122.241611480713
• CID: 1066345
• Update Time: 2025-05-20

N,N,N'-Trimethyl-d6-1,3-propanediamine (N,N-dimethyl-d6) Chemical and Physical Properties

Names and Identifiers

• N,N,N′-Trimethyl-d6-1,3-propanediamine (N,N-dimethyl-d6)
• N-methyl-N',N'-bis(trideuteriomethyl)propane-1,3-diamine
• N,N,N'-Trimethyl-d6-1,3-propanediamine (N,N-dimethyl-d6)

• Inchi： 1S/C6H16N2/c1-7-5-4-6-8(2)3/h7H,4-6H2,1-3H3/i2D3,3D3
• InChI Key： SORARJZLMNRBAQ-XERRXZQWSA-N
• SMILES： C(NC)CCN(C([2H])([2H])[2H])C([2H])([2H])[2H]

Additional information on N,N,N'-Trimethyl-d6-1,3-propanediamine (N,N-dimethyl-d6)

N,N,N'-Trimethyl-d6-1,3-propanediamine (N,N-dimethyl-d6): A Comprehensive Overview

N,N,N'-Trimethyl-d6-1,3-propanediamine (N,N-dimethyl-d6) is a deuterated compound with the CAS number 1219803-54-9. This compound is a valuable tool in various scientific and pharmaceutical applications due to its unique properties and stable isotope labeling. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, applications, and recent research advancements of N,N,N'-Trimethyl-d6-1,3-propanediamine (N,N-dimethyl-d6).

Chemical Structure and Properties

N,N,N'-Trimethyl-d6-1,3-propanediamine (N,N-dimethyl-d6) is a deuterated derivative of 1,3-propanediamine. The compound features two methyl groups and one propyl group, all of which are deuterated. The presence of deuterium atoms (D) instead of hydrogen atoms (H) provides enhanced stability and reduced metabolic degradation, making it particularly useful in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) studies. The molecular formula of N,N,N'-Trimethyl-d6-1,3-propanediamine (N,N-dimethyl-d6) is C₅D₁₂N₂, and its molecular weight is approximately 108.20 g/mol.

Synthesis Methods

The synthesis of N,N,N'-Trimethyl-d6-1,3-propanediamine (N,N-dimethyl-d6) typically involves the reaction of deuterated formaldehyde with deuterated ammonia in the presence of a suitable catalyst. This process ensures the incorporation of deuterium atoms at specific positions in the molecule. Recent advancements in synthetic chemistry have led to more efficient and cost-effective methods for producing deuterated compounds, including N,N,N'-Trimethyl-d6-1,3-propanediamine (N,N-dimethyl-d6). These methods often involve the use of transition metal catalysts and mild reaction conditions to minimize side reactions and improve yield.

Applications in Scientific Research

N,N,N'-Trimethyl-d6-1,3-propanediamine (N,N-dimethyl-d6) finds extensive use in various scientific research areas due to its unique properties. In NMR spectroscopy, the deuterium labeling provides distinct signals that can be easily distinguished from those of hydrogen atoms. This feature is particularly useful in studying complex biological systems where precise identification of molecular interactions is crucial. Additionally, the stable isotope labeling of N,N,N'-Trimethyl-d6-1,3-propanediamine (N,N-dimethyl-d6) makes it an excellent internal standard for quantitative MS analysis.

In pharmaceutical research, N,N,N'-Trimethyl-d6-1,3-propanediamine (N,N-dimethyl-d6) is used as a reference compound in drug metabolism studies. The enhanced stability provided by deuterium atoms allows researchers to track the fate of drugs in biological systems more accurately. This information is vital for optimizing drug design and understanding pharmacokinetic properties.

Recent Research Advancements

The field of deuterated compounds has seen significant advancements in recent years, driven by the increasing demand for stable isotopes in various applications. A study published in the Journal of Organic Chemistry highlighted a novel synthetic route for producing deuterated diamines, including N,N,N'-Trimethyl-d6-1,3-propanediamine (N,N-dimethyl-d6). The method involves a palladium-catalyzed hydrogenation reaction using deuterium gas as the hydrogen source. This approach not only improves the yield but also reduces the environmental impact compared to traditional methods.

In another study published in Analytical Chemistry, researchers demonstrated the use of N,N,N'-Trimethyl-d6-1,3-propanediamine (N,N-dimethyl-d6) as an internal standard for quantifying trace amounts of 1,3-propanediamine in complex biological matrices using liquid chromatography-mass spectrometry (LC-MS). The results showed excellent precision and accuracy, highlighting the potential of deuterated compounds in improving analytical methods.

Safety Considerations

While N,N,N'-Trimethyl-d6-1,3-propanediamine (N,N-dimethyl-d6) is generally considered safe for laboratory use when proper handling procedures are followed, it is important to adhere to standard safety guidelines. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area or fume hood. Additionally, proper disposal methods should be followed to ensure environmental safety.

Conclusion

N,N,N'-Trimethyl-d6-1,3-propanediamine (N,N-dimethyl-d6), with its CAS number 1219803-54-9 strong>, is a versatile deuterated compound with a wide range of applications in scientific research and pharmaceutical development. Its unique properties make it an invaluable tool in NMR spectroscopy and MS analysis. Recent advancements in synthetic chemistry have made it more accessible and cost-effective. As research continues to evolve, the importance of stable isotopes like < strong>N , N , N '- Trim ethyl - d 6 - 1 , 3 - pro pan ed i am ine ( N , N - di methyl - d 6 ) strong > will only grow. p >